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Abstract

This technical guide provides a comprehensive analysis of 2-Ethylhexyl dihydrogen
phosphate, a significant organophosphate compound utilized across various industrial and
research applications. The primary focus of this document is the precise determination and
contextualization of its molecular formula and weight, which are foundational parameters for
any quantitative scientific endeavor. We will delve into its chemical structure, physicochemical
properties, and standard methodologies for empirical validation. This guide is intended for
researchers, chemists, and drug development professionals who require accurate and
actionable data for experimental design, chemical synthesis, and material characterization.

Introduction to 2-Ethylhexyl Dihydrogen Phosphate

2-Ethylhexyl dihydrogen phosphate, also known as mono(2-ethylhexyl) phosphate, is an
organic ester of phosphoric acid.[1][2] Its amphiphilic nature, derived from the polar phosphate
head and the nonpolar 2-ethylhexyl tail, makes it an effective surface-active agent.[1][3] This
property underpins its use as a hydrotrope, penetrant, wetting agent, and even as a
disinfectant and fungicide in various formulations.[1][3] In the field of hydrometallurgy, it plays a
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crucial role as an extractant, particularly in the solvent-extraction procedures for recovering
metals from aqueous solutions.[1]

A precise understanding of its molecular weight and formula is a non-negotiable prerequisite for
any laboratory or industrial application. It governs stoichiometric calculations for synthesis,
dictates the molar concentrations for analytical standards, and serves as the basis for
interpretation of mass spectrometry data. This guide provides this core data, grounded in
authoritative sources, and explains the methodologies for its verification.

Core Molecular Identifiers

The fundamental identity of a chemical compound is established by its molecular formula and
corresponding molecular weight. These values are derived from the elemental composition and
isotopic abundances.

Chemical Formula: CsH1904P

The empirical and molecular formula for 2-Ethylhexyl dihydrogen phosphate is CsH1904P.[1]
[2][3][4][5][6] This formula specifies that a single molecule of the compound is composed of:

8 Carbon (C) atoms

19 Hydrogen (H) atoms

4 Oxygen (O) atoms

1 Phosphorus (P) atom

This composition is consistent across numerous chemical databases and serves as the
definitive elemental makeup of the molecule.

Molecular Weight: 210.21 g/mol

The molecular weight (or molar mass) is the mass of one mole of a substance. Based on its
chemical formula, the molecular weight of 2-Ethylhexyl dihydrogen phosphate is calculated
to be 210.21 g/mol .[1][2][5] This value is computed using the standard atomic weights of its
constituent elements and is the cornerstone for all gravimetric and molar calculations in
experimental work.
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Tabulated Molecular Data

For ease of reference, the core identifiers and key physicochemical properties are summarized
in the table below.

Parameter Value Source(s)
IUPAC Name :zt:glhh:;yl dihydrogen [1]
Chemical Formula CsH1904P [1112][4116]
Molecular Weight 210.21 g/mol [1][2][4]
Exact Mass 210.10209608 Da [1112]

CAS Number 1070-03-7 [11[2]13][4]
Physical Form Liquid [1]

Density ~1.127 g/cm3 [2][5]
Boiling Point 321.8 °C (Predicted) [2][5]

Structural Representation

The arrangement of atoms within the molecule defines its chemical behavior and reactivity.

2D Chemical Structure

The structure consists of a central phosphate group esterified with a 2-ethylhexyl alcohol. The
remaining two hydroxyl groups on the phosphate provide its acidic character. The diagram
below illustrates this connectivity.

Caption: 2D structure of 2-Ethylhexyl dihydrogen phosphate.

Experimental Verification Protocol

As a self-validating system, theoretical data must be confirmed by empirical evidence. The
molecular weight of 2-Ethylhexyl dihydrogen phosphate is most authoritatively confirmed
using high-resolution mass spectrometry (HRMS).

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/2-Ethylhexyl-dihydrogen-phosphate
https://pubchem.ncbi.nlm.nih.gov/compound/2-Ethylhexyl-dihydrogen-phosphate
https://www.lookchem.com/404.htm
https://sielc.com/2-ethylhexyl-dihydrogen-phosphate
https://www.pschemicals.com/?p=product&CAS_nr=12645-31-7&id=775412
https://pubchem.ncbi.nlm.nih.gov/compound/2-Ethylhexyl-dihydrogen-phosphate
https://www.lookchem.com/404.htm
https://sielc.com/2-ethylhexyl-dihydrogen-phosphate
https://pubchem.ncbi.nlm.nih.gov/compound/2-Ethylhexyl-dihydrogen-phosphate
https://www.lookchem.com/404.htm
https://pubchem.ncbi.nlm.nih.gov/compound/2-Ethylhexyl-dihydrogen-phosphate
https://www.lookchem.com/404.htm
https://haz-map.com/Agents/4879
https://sielc.com/2-ethylhexyl-dihydrogen-phosphate
https://pubchem.ncbi.nlm.nih.gov/compound/2-Ethylhexyl-dihydrogen-phosphate
https://www.lookchem.com/404.htm
https://www.chembk.com/en/chem/2-ethylhexyl%20dihydrogen%20phosphate
https://www.lookchem.com/404.htm
https://www.chembk.com/en/chem/2-ethylhexyl%20dihydrogen%20phosphate
https://www.benchchem.com/product/b093698?utm_src=pdf-body
https://www.benchchem.com/product/b093698?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b093698?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Step-by-Step Methodology: HRMS Analysis

o Sample Preparation: Prepare a dilute solution of the 2-Ethylhexyl dihydrogen phosphate
sample in a suitable solvent (e.g., a mixture of acetonitrile and water). The choice of solvent
is critical to ensure solubility and compatibility with the ionization source.

« lonization: Introduce the sample into the mass spectrometer. Electrospray ionization (ESI) in
negative ion mode is the preferred technique, as the acidic phosphate protons are readily
lost to form the [M-H]~ anion.

» Mass Analysis: Analyze the generated ions using a high-resolution mass analyzer, such as
an Orbitrap or Time-of-Flight (TOF) instrument. These instruments provide the mass-to-
charge ratio (m/z) with high precision.

» Data Interpretation: The primary ion expected in the spectrum will be [M-H]~. Given the exact
mass of the neutral molecule is 210.10209608 Da, the expected m/z for the [M-H]~ ion would
be approximately 209.0948. The high resolution of the instrument allows this measured mass
to be used to confirm the elemental formula (CsH1sO4P ™).

The workflow below illustrates this logical process.

Sample Preparation

Acetonitrile/
Water
\ HRMS Analysis Validation

Electrospray lonization High-Resolution Confirm m/z = 209.0948
EAnalyte Sample ] [ Dilute Solution (Negative Mode) Mass Analyzer (TOF/Orbitrap) Corresponds to [CaH1s04P]~

Data Acquisition Mass Spectrum
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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